![molecular formula C15H21FN4O2 B2458809 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one CAS No. 2380143-29-1](/img/structure/B2458809.png)
4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one is a chemical compound with the potential for scientific research applications.
Mechanism of Action
The mechanism of action of 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in disease processes. Further research is needed to elucidate its precise mechanism of action.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well-documented. However, studies have shown that it has the potential to inhibit the growth of cancer cells and certain viruses. It may also have other effects on cellular processes that are yet to be discovered.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one in lab experiments is its potential to inhibit disease processes. This makes it a promising candidate for drug discovery and development. However, its limitations include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
Future research on this compound should focus on understanding its mechanism of action and identifying its potential side effects. It may also be useful to explore its applications in the treatment of other diseases beyond cancer and viral infections. Additionally, further studies are needed to optimize its synthesis method and improve its efficacy as a drug candidate.
Conclusion:
Overall, 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one is a promising compound for scientific research applications. Its potential to inhibit disease processes makes it a valuable candidate for drug discovery and development. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 4-[[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one involves the reaction of 5-fluoropyrimidine-2-carboxylic acid with 1-(chloromethyl)-4-(4-methylpiperidin-1-yl)piperidine in the presence of a base. The resulting product is then treated with an acid to obtain the final compound.
Scientific Research Applications
This compound has potential applications in scientific research, particularly in the field of medicinal chemistry. It can be used to develop new drugs for the treatment of various diseases, including cancer and viral infections. Its structure and properties make it a promising candidate for drug discovery and development.
properties
IUPAC Name |
4-[[4-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methyl]-1-methylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN4O2/c1-19-9-11(6-14(19)21)10-20-4-2-13(3-5-20)22-15-17-7-12(16)8-18-15/h7-8,11,13H,2-6,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMKRDXNCNDFGCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)CN2CCC(CC2)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-({4-[(5-Fluoropyrimidin-2-yl)oxy]piperidin-1-yl}methyl)-1-methylpyrrolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.